2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-(6-bromoindol-1-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H12BrN3O/c16-12-4-3-11-5-7-19(14(11)8-12)10-15(20)18-13-2-1-6-17-9-13/h1-9H,10H2,(H,18,20)
• InChI Key: KSWLKHGIWLOHAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)CN2C=CC3=C2C=C(C=C3)Br
• Molecular Formula: C15H12BrN3O
• Molecular Weight: 330.18 g/mol

Description

2-(6-Bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide is a synthetic organic compound of interest in medicinal chemistry and chemical biology research. This molecule features a bromo-indole core linked to a pyridinyl ring via an acetamide bridge. The indole scaffold is a privileged structure in drug discovery, known to be a prevalent moiety in numerous biologically active compounds and natural products . Indole derivatives are significant heterocyclic systems found in various therapeutic agents, with documented applications in the research of anti-cancer, anti-microbial, and anti-inflammatory agents, among others . The specific presence of a bromine atom at the 6-position of the indole ring makes this compound a valuable intermediate for further synthetic elaboration, for instance, via metal-catalyzed cross-coupling reactions. Similarly, the pyridin-3-yl group is a common pharmacophore that can contribute to molecular recognition and binding. As such, this acetamide derivative serves as a versatile building block for researchers synthesizing novel compounds for biological evaluation. This product is intended for research purposes only and is not intended for human diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide typically involves the following steps:

Bromination of Indole: The starting material, indole, is brominated at the 6th position using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane or acetonitrile.

Formation of Indole Acetamide: The brominated indole is then reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-(6-bromo-1H-indol-1-yl)acetamide.

Coupling with Pyridine: Finally, the indole acetamide is coupled with 3-aminopyridine in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to yield the desired compound.

Industrial Production Methods

Industrial production of 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 6th position of the indole ring can be substituted with other nucleophiles, such as amines, thiols, or alkoxides, under appropriate conditions.

Oxidation Reactions: The indole ring can be oxidized to form indole-2,3-diones using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: The acetamide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or borane.

Common Reagents and Conditions

Substitution: Nucleophiles (amines, thiols), solvents (dimethylformamide, ethanol), bases (sodium hydride, potassium carbonate).

Oxidation: Oxidizing agents (potassium permanganate, hydrogen peroxide), solvents (water, acetic acid).

Reduction: Reducing agents (lithium aluminum hydride, borane), solvents (tetrahydrofuran, ether).

Major Products

Substitution: Formation of substituted indole derivatives.

Oxidation: Formation of indole-2,3-diones.

Reduction: Formation of amines.

Scientific Research Applications

Anticancer Activity

Numerous studies have investigated the anticancer properties of indole derivatives, including 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide. Indoles are known for their ability to induce apoptosis in cancer cells and inhibit tumor growth. For instance, research has shown that compounds with similar structures can effectively target specific signaling pathways involved in cancer progression.

Case Study : A study published in European Journal of Medicinal Chemistry demonstrated that indole derivatives could inhibit the proliferation of various cancer cell lines by modulating the expression of pro-apoptotic and anti-apoptotic proteins .

Neurological Disorders

The compound may also have implications in treating neurological disorders. Indole-based compounds have been explored for their neuroprotective effects and ability to enhance cognitive function.

Mechanism : It is hypothesized that the compound may act on serotonin receptors or other neurochemical pathways, which are crucial for mood regulation and cognitive processes.

Case Study : A study indicated that similar indole derivatives improved cognitive functions in animal models of Alzheimer's disease by reducing amyloid-beta accumulation .

Anti-inflammatory Properties

Indole derivatives are known to exhibit anti-inflammatory properties, which can be beneficial in treating chronic inflammatory diseases.

Research Findings : Data suggests that compounds like 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide may inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.

Case Study : In vitro studies have shown that indole compounds can significantly reduce the levels of inflammatory markers in macrophages exposed to lipopolysaccharides (LPS) .

Summary Table of Applications

Application Area	Mechanism of Action	Relevant Studies
Anticancer Activity	Induces apoptosis; inhibits tumor growth	European Journal of Medicinal Chemistry
Neurological Disorders	Modulates serotonin receptors	Cognitive enhancement in Alzheimer's models
Anti-inflammatory	Reduces pro-inflammatory cytokines	Inhibition of inflammatory markers in macrophages

Mechanism of Action

The mechanism of action of 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes, receptors, and ion channels. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, leading to changes in their function. The pathways involved may include:

Inhibition of Enzymes: The compound may inhibit the activity of enzymes involved in key metabolic pathways, affecting cellular processes.

Receptor Modulation: It may act as an agonist or antagonist of specific receptors, influencing signal transduction pathways.

Ion Channel Regulation: The compound may modulate the activity of ion channels, affecting ion flux and cellular excitability.

Comparison with Similar Compounds

2-(6-Bromo-1H-indol-1-yl)-N-(2-methyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide (CAS: 1282118-58-4)

• Molecular Formula : C₁₆H₁₅BrN₄OS
• Key Differences: Replaces the pyridin-3-yl group with a thieno-pyrazol moiety.
• Implications: The thieno-pyrazol group introduces sulfur into the heterocycle, altering electronic properties and solubility. The absence of a pyridine ring may reduce hydrogen-bonding capacity compared to the target compound .

2-(3-Benzyl-5-bromo-1H-indol-1-yl)-N-hydroxyacetamide

• Molecular Formula : C₁₇H₁₅BrN₂O₂
• Key Differences : Bromine at the indole 5-position (vs. 6-position) and a hydroxyacetamide group (vs. pyridin-3-yl).
• The hydroxyl group enhances polarity but reduces lipophilicity .

2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(pyridin-3-yl)acetamide (CAS: 21050-98-6)

• Molecular Formula : C₁₅H₁₁N₃O₃
• Key Differences : Replaces bromoindole with an isoindole-1,3-dione system.
• Implications : The electron-withdrawing dioxo groups reduce aromaticity, altering electronic interactions. The pyridin-3-yl group is retained, suggesting similar binding modes .

Functional Group Modifications

N-(6-Bromomethyl-2-pyridyl)acetamide

• Key Differences : Bromine is on the pyridine’s methyl group instead of the indole.
• Implications : The bromomethyl group increases reactivity for further functionalization (e.g., nucleophilic substitution), but the lack of indole limits π-π stacking interactions .

2-(6-Bromo-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)-N-(cyanomethyl)acetamide

• Molecular Formula : C₁₂H₈BrN₃O₃
• Key Differences: Incorporates a dioxoindole and cyanomethyl group.
• Implications: The dioxo group increases polarity, while the cyanomethyl may enhance metabolic stability but reduce solubility .

Pharmacologically Relevant Analogues

N-(Pyridin-3-yl)acetamide Derivatives with Imidazo[2,1-b]thiazole Cores

• Examples : Compounds 5k–5n ().
• Key Differences : Replace indole with imidazo[2,1-b]thiazole cores.
• Substituents like 4-chlorophenyl or 4-methoxybenzyl modulate lipophilicity and steric effects .

Comparative Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Yield (%)	Key Substituents
Target Compound	C₁₅H₁₂BrN₃O	330.18*	N/A	N/A	6-Bromoindole, pyridin-3-yl
2-(3-Benzyl-5-bromo-1H-indol-1-yl)-N-hydroxyacetamide	C₁₇H₁₅BrN₂O₂	375.22	N/A	N/A	5-Bromoindole, benzyl, hydroxy
5k ()	C₃₀H₃₀N₆O₂S	538.66	92–94	78	Imidazo-thiazole, 4-methoxybenzyl
5o ()	N/A	N/A	216–218	70	Aminopyridine, phenyl
CAS 1282118-58-4	C₁₆H₁₅BrN₄OS	391.27	N/A	N/A	Thieno-pyrazol, 6-bromoindole

*Calculated based on molecular formula.

Q & A

Basic Questions

Q. What analytical techniques are critical for confirming the structure and purity of 2-(6-bromo-1H-indol-1-yl)-N-(pyridin-3-yl)acetamide?

• Methodology : Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the molecular structure, particularly for verifying indole and pyridine ring substitutions. Mass Spectrometry (MS) determines molecular weight and fragmentation patterns, while Infrared (IR) spectroscopy identifies functional groups like the acetamide carbonyl (C=O stretch at ~1650 cm⁻¹) . High-Performance Liquid Chromatography (HPLC) is recommended for purity assessment, with optimized mobile phases (e.g., acetonitrile/water gradients) to resolve impurities .

Q. What are common synthetic routes for this compound?

• Methodology : A multi-step synthesis typically involves:

• Step 1 : Bromination of indole derivatives at the 6-position using bromine or N-bromosuccinimide (NBS) under controlled pH (e.g., acetic acid) .
• Step 2 : Acetamide formation via nucleophilic substitution between 6-bromoindole and chloroacetyl chloride in the presence of a base (e.g., triethylamine) .
• Step 3 : Coupling with pyridin-3-amine via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or direct amidation using carbodiimide coupling agents (e.g., EDC/HOBt) .
  • Key Reagents : Palladium catalysts (e.g., Pd(PPh₃)₄), reducing agents (NaBH₄), and solvents (DMF or DMSO) are critical for yield optimization .

Advanced Questions

Q. How can cross-coupling reactions in the synthesis be optimized to minimize side products?

• Methodology :

• Catalyst Selection : Use Pd(OAc)₂ with ligands like XPhos for enhanced selectivity in Suzuki-Miyaura couplings .
• Temperature Control : Maintain reactions at 80–100°C in anhydrous DMF to prevent hydrolysis of intermediates .
• Solvent Effects : Polar aprotic solvents (e.g., DMSO) improve solubility of aromatic amines, while degassing with N₂ reduces oxidation .
  • Troubleshooting : Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane). Side products like dehalogenated byproducts can be minimized by adjusting catalyst loading (1–5 mol%) .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodology :

• Comparative Assays : Use standardized cell lines (e.g., HeLa for anticancer studies) and replicate conditions (e.g., 24–48 hr exposure, 10 µM dose) to compare results across studies .

• Structural Analog Analysis : Reference structurally similar compounds (Table 1) to identify activity trends. For example, bromine positioning on indole correlates with antimicrobial potency .

  Table 1 : Bioactivity of Structural Analogs

  Compound Name	Structural Features	Reported Activity
  6-Bromoindole derivatives	Bromo-substituted indole	Antimicrobial
  N-(pyridin-3-yl)acetamide analogs	Pyridine-acetamide linkage	Anticancer
  5-Fluoroindole derivatives	Fluorine at position 5	Antiviral

Q. What strategies are effective for studying the compound’s interaction with biological targets?

• Methodology :

• Molecular Docking : Use software like AutoDock Vina to model interactions with enzymes (e.g., cytochrome P450) or receptors (e.g., serotonin receptors) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinities (Kd) by measuring heat changes during ligand-target interactions .
• Fluorescence Quenching : Monitor changes in tryptophan fluorescence of target proteins upon compound binding to assess conformational shifts .

Experimental Design Considerations

Q. How should reaction conditions be tailored for scale-up synthesis?

• Methodology :

• Solvent Selection : Replace DMF with toluene/water biphasic systems for easier post-reaction separation .
• Catalyst Recycling : Immobilize Pd catalysts on silica supports to reduce costs and improve recyclability .
• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy to monitor reaction kinetics and intermediate stability .

Q. What are the best practices for characterizing unstable intermediates during synthesis?

• Methodology :

• Low-Temperature NMR : Acquire ¹H and ¹³C NMR spectra at –40°C to stabilize reactive intermediates (e.g., enolates) .
• Trapping Techniques : Use silylating agents (e.g., BSTFA) to derivatize hydroxyl or amine groups for GC-MS analysis .

Data Contradiction Analysis

Q. How to address discrepancies in reported cytotoxicity values across studies?

• Root Causes : Variability in cell viability assays (MTT vs. resazurin), differences in compound solubility (DMSO concentration), or metabolic interference from bromine .
• Resolution : Standardize assay protocols (ISO 10993-5) and validate purity via HPLC-MS (>98%) before biological testing .